Cas no 152246-61-2 ([3,3'-Bi-2H-1-benzopyran]-2,2'-dione, 3,3',4,4'-tetrahydro-5,5',7,7'-tetrahydroxy-4,4'-bis(4-hydroxyphenyl)-, (3S,3'S,4R,4'R)-)

[3,3'-Bi-2H-1-benzopyran]-2,2'-dione, 3,3',4,4'-tetrahydro-5,5',7,7'-tetrahydroxy-4,4'-bis(4-hydroxyphenyl)-, (3S,3'S,4R,4'R)- Properties

Names and Identifiers

• [3,3'-Bi-2H-1-benzopyran]-2,2'-dione,3,3',4,4'-tetrahydro-5,5',7,7'-tetrahydroxy-4,4'-bis(4-hydroxyphenyl)-,(3R,3'R,4S,4'S)-rel-(-)- (9CI)
• [3,3'-Bi-2H-1-benzopyran]-2,2'-dione,3,3',4,4'-tetrahydro-5,5',7,7'-tetrahydroxy-4,4'-bis(4-hydroxyphenyl)-,(3R,3'R,4S,4'S)-r
• [3,3'-Bi-2H-1-benzopyran]-2,2'-dione,3,3',4,4'-tetrahydro-5,5',7,7'-tetrahydroxy-4,4'-bis(4-hydroxyphenyl)-, [3a(3'R*,4'S*),4a]-(-)-
• Diphysin
• CID 133556276
• [3,3'-Bi-2H-1-benzopyran]-2,2'-dione, 3,3',4,4'-tetrahydro-5,5',7,7'-tetrahydroxy-4,4'-bis(4-hydroxyphenyl)-, (3S,3'S,4R,4'R)-
• 152246-61-2
• +Expand

• InChIKey： WCAMADNGWUBZMH-KBJUPQRZSA-N
• Inchi： 1S/C30H22O10/c31-15-5-1-13(2-6-15)23-25-19(35)9-17(33)11-21(25)39-29(37)27(23)28-24(14-3-7-16(32)8-4-14)26-20(36)10-18(34)12-22(26)40-30(28)38/h1-12,23-24,27-28,31-36H/t23-,24-,27+,28+/m0/s1
• SMILES： O1C2C=C(C=C(C=2[C@H](C2C=CC(=CC=2)O)[C@@H](C1=O)[C@@H]1C(=O)OC2C=C(C=C(C=2[C@@H]1C1C=CC(=CC=1)O)O)O)O)O

Computed Properties

• Exact Mass: 542.12129689g/mol
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Rotatable Bond Count: 3
• Monoisotopic Mass: 542.12129689g/mol
• Heavy Atom Count: 40
• Complexity: 854
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.058
• Topological Polar Surface Area: 174

Experimental Properties

• Boiling Point: 839.2±65.0 °C(Predicted)
• pka: 8.40±0.60(Predicted)
• Density: 1.594±0.06 g/cm3(Predicted)

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Diphysa americana